N-(2-(1-(thiophen-2-yl)cyclopentanecarboxamido)phenyl)thiophene-2-carboxamide

• IUPAC Name: N-[2-[(1-thiophen-2-ylcyclopentanecarbonyl)amino]phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C21H20N2O2S2/c24-19(17-9-5-13-26-17)22-15-7-1-2-8-16(15)23-20(25)21(11-3-4-12-21)18-10-6-14-27-18/h1-2,5-10,13-14H,3-4,11-12H2,(H,22,24)(H,23,25)
• InChI Key: QXSJFYWWDZWSJH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=CS2)C(=O)NC3=CC=CC=C3NC(=O)C4=CC=CS4
• Molecular Formula: C21H20N2O2S2
• Molecular Weight: 396.5 g/mol
• CAS No.: 1206998-60-8

Description

Thiophene and its substituted derivatives are a significant class of heterocyclic compounds which exhibit interesting applications in the field of medicinal chemistry. They are remarkably effective compounds with respect to their biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer.

Synthesis Analysis

Thiophene derivatives can be synthesized through various methods. For instance, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It is considered to be a structural alert with the formula C4H4S.

Chemical Reactions Analysis

Thiophene derivatives show high antimicrobial activity against various microbial infections. Structural variations such as (4-OMe on carboxamide Th 4) and replacement of carboxamide with azo moieties 3b and 5b favor the activity in a positive manner.

Physical and Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

• Synthesis and Structural Studies :

  • A study by Cakmak et al. (2022) focused on the synthesis of a similar compound, N-(thiophen-2-ylmethyl)thiophene-2-carboxamide. The compound was characterized using X-ray diffraction, spectroscopic techniques, and elemental analyses. The study applied DFT/B3LYP/6-311++G(d,p) theoretical level to calculate the optimized geometry and chemical activity parameters, showing good agreement between experimental and theoretical geometrical parameters. This research highlights the compound's potential in structural and chemical studies (Cakmak et al., 2022).

• Antimicrobial Activity :

  • Research by Sowmya et al. (2018) synthesized N-((1,3-diphenyl-5-aryl-1H-pyrazol-4-yl)sulfonyl)thiophene-2-carboxamides and evaluated their potential antibacterial activity. The compounds showed significant activity against bacterial strains, highlighting their potential use in antimicrobial applications (Sowmya et al., 2018).

• Anticancer Activity :

  • A study by Gulipalli et al. (2019) designed and synthesized a novel series of thiophene-2-carboxamide derivatives and evaluated their in vitro cytotoxic activity. The compounds exhibited potent inhibitory activity against various cancer cell lines, suggesting their potential as anticancer agents (Gulipalli et al., 2019).

• Application in Mesogenic Materials :

  • Seed (2007) discussed the synthesis of mesogenic materials containing thiophene as a core. Thiophene-based cores impart unique physical properties to mesogenic systems, such as reduced melting points, high anisotropy of polarizability, and low viscosity. This research is significant in the field of materials science, especially in the development of liquid crystalline materials (Seed, 2007).

Mechanism of Action

Target of Action

The primary targets of N-(2-(1-(thiophen-2-yl)cyclopentanecarboxamido)phenyl)thiophene-2-carboxamide are currently unknown. This compound is a thiophene derivative, and many thiophene derivatives have been shown to have a wide range of biological activities . .

Mode of Action

Thiophene derivatives are known to interact with various biological targets, leading to a variety of effects . The specific interactions of this compound with its targets would depend on the nature of these targets.

Biochemical Pathways

Thiophene derivatives are known to affect a variety of pathways, including those involved in inflammation, cancer, and microbial infections .

Result of Action

Thiophene derivatives are known to have a variety of effects at the molecular and cellular level, including anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer effects .

Future Directions

The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists to synthesize and investigate new structural prototypes with more effective pharmacological activity.